Cas no 1211531-87-1 (2-(5-Cyclopropylpyridin-3-yl)acetic acid)

• Product Name: 2-(5-Cyclopropylpyridin-3-yl)acetic acid
• CAS No: 1211531-87-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1034415
• PubChem ID: 71302240
• Update Time: 2025-06-12

2-(5-Cyclopropylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Cyclopropylpyridin-3-yl)acetic acid
• 1211531-87-1
• CS-0442296
• J-506129
• (5-Cyclopropylpyridin-3-yl)acetic acid
• 2-(5-Cyclopropylpyridin-3-yl)aceticacid
• DB-312710
• DTXSID40744577

• Inchi： 1S/C10H11NO2/c12-10(13)4-7-3-9(6-11-5-7)8-1-2-8/h3,5-6,8H,1-2,4H2,(H,12,13)
• InChI Key： VAZBAOOBFHWCCZ-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-Cyclopropylpyridin-3-yl)acetic acid

Recent Advances in the Study of 2-(5-Cyclopropylpyridin-3-yl)acetic acid (CAS: 1211531-87-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-Cyclopropylpyridin-3-yl)acetic acid (CAS: 1211531-87-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic acetic acid derivative, featuring a cyclopropyl-substituted pyridine core, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a building block for drug development, particularly in the design of small molecule inhibitors targeting various disease pathways.

Structural analysis reveals that the cyclopropyl group at the 5-position of the pyridine ring introduces significant steric and electronic effects that influence the molecule's binding properties. The acetic acid moiety provides a handle for further chemical modifications, making this compound a versatile intermediate in medicinal chemistry. Several research groups have reported synthetic routes to 2-(5-Cyclopropylpyridin-3-yl)acetic acid with improved yields and purity, facilitating its broader application in drug discovery programs.

In recent pharmacological studies, derivatives of 2-(5-Cyclopropylpyridin-3-yl)acetic acid have shown inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. Particularly noteworthy is its potential application in developing treatments for autoimmune disorders, where preliminary in vitro studies demonstrated significant modulation of key inflammatory markers. The compound's moderate lipophilicity, as calculated from its structure, suggests favorable membrane permeability, an important characteristic for drug candidates.

Metabolic stability studies of 2-(5-Cyclopropylpyridin-3-yl)acetic acid have provided valuable insights into its pharmacokinetic profile. The presence of the cyclopropyl group appears to confer resistance to oxidative metabolism, potentially leading to improved half-life compared to similar compounds without this substitution. These findings have spurred interest in developing this scaffold for compounds requiring sustained biological activity.

Current research directions include exploring structure-activity relationships (SAR) around this core structure, with particular attention to modifications of the acetic acid moiety and substitutions on the pyridine ring. Several patent applications have recently emerged featuring derivatives of 2-(5-Cyclopropylpyridin-3-yl)acetic acid, indicating growing commercial interest in this chemical space. As research progresses, this compound continues to demonstrate its value as a privileged structure in medicinal chemistry with potential applications across multiple therapeutic areas.